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Compound of Interest

2-benzenesulfonamidobenzoic
Compound Name:

acid

cat. No.: B1265567

2-Benzenesulfonamidobenzoic acid, also known as N-phenylsulfonylanthranilic acid, is a
synthetic organic compound. Its unique structure, combining a benzoic acid moiety with a
benzenesulfonamide group, makes it a valuable scaffold in the design of bioactive molecules.

Table 1: Key Identifiers and Properties

Property Value Source
CAS Number 34837-67-7 [11[2]
Molecular Formula C13H11NO4S [11[3]
Molecular Weight 277.30 g/mol [1][3]

2-(Phenylsulfonamido)benzoic
acid, 2-

Synonyms [(Phenylsulfonyl)amino]benzoic  [1]
acid, N-

phenylsulfonylanthranilic acid

Purity Typically >98% [1]

| Appearance | Brownish-black crystals (after recrystallization in methanol) |[3] |
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Synthesis and Purification

The synthesis of 2-benzenesulfonamidobenzoic acid is typically achieved through a
straightforward condensation reaction between anthranilic acid and benzenesulfonyl chloride.
[3] This reaction is a classic example of nucleophilic acyl substitution at the sulfonyl group.

Causality in Synthesis:

The choice of reaction conditions is critical for maximizing yield and purity. The reaction is
initiated in a basic medium (pH 8-9 maintained with sodium carbonate) to deprotonate the
amino group of anthranilic acid.[3] This enhances its nucleophilicity, facilitating the attack on the
electrophilic sulfur atom of benzenesulfonyl chloride. Upon completion, the reaction mixture is
acidified. This protonates the carboxylate group, rendering the final product insoluble in the
agueous solution and allowing for its precipitation and subsequent isolation.

Experimental Protocol: Synthesis and Recrystallization

Objective: To synthesize 2-benzenesulfonamidobenzoic acid via condensation.

Materials:

Anthranilic acid (1.0 g, 7.3 mmol)

o Benzenesulfonyl chloride (1.29 g, 7.3 mmol)

e 1M Sodium Carbonate (Na2COs3) solution

e 1N Hydrochloric Acid (HCI)

¢ Distilled water

o Methanol (for recrystallization)

Procedure:

¢ Dissolve anthranilic acid in 10 mL of distilled water in a 25 mL round-bottom flask.

o Adjust the pH of the solution to 8-9 using 1M Naz2COs solution. This step is crucial to activate
the nucleophile.
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o Add benzenesulfonyl chloride to the solution portion-wise while stirring at room temperature.

« Continue stirring until all the benzenesulfonyl chloride has been consumed (reaction
progress can be monitored by TLC).

e Once the reaction is complete, acidify the solution to a pH of 1-2 with 1N HCI to precipitate
the product.

« Filter the resulting precipitate using a Buchner funnel.
e Wash the precipitate thoroughly with distilled water to remove any inorganic salts.
e Dry the crude product in a desiccator or a vacuum oven.

» For purification, recrystallize the dried solid from methanol to yield pure brownish-black
crystals of 2-benzenesulfonamidobenzoic acid.[3]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-benzenesulfonamidobenzoic acid.
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Molecular Structure and Crystallography

The structural characteristics of 2-benzenesulfonamidobenzoic acid have been elucidated
through X-ray crystallography. The molecule, with the formula C13H1:NOa4S, exhibits specific
bond lengths and angles that are consistent with established values for sulfonamide
derivatives.[3]

o Dihedral Angle: A notable feature is the dihedral angle of 13.7° between the planes of the
benzene ring and the carboxyl group.[3]

« Bond Distances: The S1—N1 bond distance is 1.6213 A, and the average S=0 distance is
1.4248 A.[3]

e Hydrogen Bonding: The molecular structure is stabilized by intramolecular N—H:--O
hydrogen bonds. In the crystal lattice, the packing is further stabilized by intermolecular O—
H---O and C—H:---O hydrogen bonds. The O—H---O interactions lead to the formation of a
cyclic dimer structure.[3] This dimerization is a key feature influencing the compound's solid-
state properties, such as melting point and solubility.

Applications in Drug Development and Research

The sulfonamide moiety is a well-established pharmacophore, and derivatives of 2-
benzenesulfonamidobenzoic acid are being explored for various therapeutic applications.

Inhibition of Methionine Aminopeptidase-2 (MetAP2)

This compound is part of a class of anthranilic sulfonamide derivatives investigated as
inhibitors of Methionine aminopeptidase-2 (MetAP2).[3] MetAP2 is a crucial enzyme for the
post-translational processing of proteins and is a validated target for cancer therapy. By
inhibiting MetAP2, these compounds can disrupt angiogenesis and suppress tumor growth.

Allosteric Modulation of MrgX1

The 2-(sulfonamido)benzamide core, derived from 2-benzenesulfonamidobenzoic acid, is
central to the synthesis of positive allosteric modulators of the Mas-related G protein-coupled
receptor X1 (MrgX1).[4] MrgXL1 is a target for developing novel non-opioid analgesics, and
modulating its activity can provide a new avenue for pain management. The synthetic route
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involves coupling the sulfonamide with various anilines to generate a library of potential
modulators.[4]

Conceptual Mechanism of Action: Enzyme Inhibition

Inhibition Pathway
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Caption: Conceptual diagram of enzyme inhibition by a derivative.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) is a standard and reliable technique for
assessing the purity and quantifying 2-benzenesulfonamidobenzoic acid. A reverse-phase
HPLC method with UV detection is suitable for this purpose.

Protocol: HPLC-UV Analysis

Objective: To determine the purity of a synthesized batch of 2-benzenesulfonamidobenzoic
acid.

Instrumentation & Conditions:
e HPLC System: Standard HPLC with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).
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» Mobile Phase: An isocratic or gradient mixture of acetonitrile (ACN) and water containing
0.1% trifluoroacetic acid (TFA) or phosphoric acid. A typical starting point could be 60:40
ACN:Water.

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 254 nm or 275 nm, based on the UV absorbance maxima of the
compound.[5]

« Injection Volume: 10 pL.
Sample Preparation:
o Accurately weigh approximately 1 mg of the compound.

e Dissolve in 10 mL of the mobile phase or a suitable solvent like methanol to create a 100
pg/mL stock solution.

 Filter the sample through a 0.45 um syringe filter before injection to protect the column.
Data Analysis:

e The purity is determined by calculating the area percentage of the main peak relative to the
total area of all peaks in the chromatogram.

Safety and Handling

While a specific safety data sheet (SDS) for 2-benzenesulfonamidobenzoic acid is not widely
available, data from related compounds like benzoic acid and benzenesulfonamides can inform
safe handling practices.[6][7][8][9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[6][9]

¢ Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[7][9] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[6][7]

e Hazards: May cause skin and eye irritation.[6] Harmful if swallowed.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]
o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek medical
attention.[7][9]

o Skin: Wash off with soap and plenty of water.[6]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7]

[9]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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